Cas no 27443-36-3 (Pyridine, 2-(dimethoxymethyl)-)

• Product Name: Pyridine, 2-(dimethoxymethyl)-
• CAS No: 27443-36-3
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 4497436
• PubChem ID: 10953724
• Update Time: 2025-06-08

Pyridine, 2-(dimethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(dimethoxymethyl)-
• 2-(dimethoxy-methyl)pyridine
• MFCD22988907
• 27443-36-3
• 2-(dimethoxymethyl)pyridine
• ALBB-033138
• dimethoxymethylpyridine
• SCHEMBL5840879
• LS-12485

• Inchi： 1S/C8H11NO2/c1-10-8(11-2)7-5-3-4-6-9-7/h3-6,8H,1-2H3
• InChI Key： QONJCPHYNRTNME-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CN=1)OC

Computed Properties

• Exact Mass: 153.078978594Da
• Monoisotopic Mass: 153.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 31.4Ų

Additional information on Pyridine, 2-(dimethoxymethyl)-

Pyridine, 2-(dimethoxymethyl)- (CAS No. 27443-36-3): A Comprehensive Overview in Modern Chemical Biology

Pyridine, 2-(dimethoxymethyl)-, identified by its CAS number 27443-36-3, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic organic compound, featuring a pyridine core substituted with a dimethoxymethyl group at the 2-position, has garnered considerable attention due to its versatile applications in drug synthesis and molecular recognition. The unique structural attributes of this molecule contribute to its utility in various biochemical pathways and therapeutic interventions.

The dimethoxymethyl substituent at the 2-position of the pyridine ring imparts specific electronic and steric properties, making it an attractive scaffold for medicinal chemists. This modification enhances the compound's ability to interact with biological targets, thereby facilitating the development of novel pharmacological agents. Recent studies have highlighted the compound's role in modulating enzyme activity and receptor binding, which are critical for treating a range of diseases.

In the context of contemporary pharmaceutical research, Pyridine, 2-(dimethoxymethyl)- has been explored for its potential in inhibiting key enzymes involved in inflammatory pathways. The pyridine moiety is known to exhibit significant binding affinity to various protein targets, while the dimethoxymethyl group provides a site for further functionalization. This dual functionality has enabled researchers to design molecules with enhanced selectivity and potency.

One of the most compelling applications of Pyridine, 2-(dimethoxymethyl)- is in the synthesis of small-molecule inhibitors targeting cancer-related pathways. The compound's ability to disrupt aberrant signaling cascades has been demonstrated in preclinical studies, where it showed promise in reducing tumor growth and metastasis. The structural versatility of this molecule allows for modifications that can fine-tune its pharmacokinetic properties, making it a valuable candidate for further development.

The chemical biology community has also leveraged Pyridine, 2-(dimethoxymethyl)- as a building block for more complex molecules. Its incorporation into peptidomimetics and other bioactive scaffolds has led to the discovery of novel therapeutic agents with improved pharmacological profiles. The compound's stability under various reaction conditions further enhances its utility as an intermediate in synthetic chemistry.

Advances in computational chemistry have enabled more efficient design and optimization of molecules like Pyridine, 2-(dimethoxymethyl)-. Molecular docking studies have been instrumental in understanding how this compound interacts with biological targets at the atomic level. These insights have guided the development of next-generation drugs with improved efficacy and reduced side effects.

The environmental impact of using Pyridine, 2-(dimethoxymethyl)- has also been a focus of recent research. Efforts have been made to develop sustainable synthetic routes that minimize waste and energy consumption. Green chemistry principles have been applied to optimize production processes, ensuring that this valuable compound can be synthesized responsibly.

In conclusion, Pyridine, 2-(dimethoxymethyl)- (CAS No. 27443-36-3) represents a cornerstone in modern chemical biology and pharmaceutical research. Its unique structural features and functional versatility make it an indispensable tool for developing innovative therapeutics. As research continues to uncover new applications for this compound, its significance in addressing global health challenges is likely to grow even further.